Cas no 5769-12-0 (Acetamide,N-(4-phenylcyclohexyl)-, cis- (8CI))

• Product name: Acetamide,N-(4-phenylcyclohexyl)-, cis- (8CI)
• CAS No: 5769-12-0
• MF: C₁₉H₁₅N₃O₃
• MW: 333.3407
• CID: 384595
• PubChem ID: 2867447

Acetamide,N-(4-phenylcyclohexyl)-, cis- (8CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-phenylcyclohexyl)-, cis- (8CI)
• benzeneacetamide, N-(5-nitro-2-pyridinyl)-alpha-phenyl-
• N-(5-nitropyridin-2-yl)-2,2-diphenylacetamide
• SR-01000431066
• AKOS003243413
• DTXSID10386625
• CB02497
• SMSF0007382
• SR-01000431066-1
• N-(5-nitro-2-pyridinyl)-2,2-diphenylacetamide
• BIM-0000892.P001
• CBMicro_000866
• Oprea1_597213
• Cambridge id 5769120
• 5769-12-0

• Inchi： InChI=1S/C19H15N3O3/c23-19(21-17-12-11-16(13-20-17)22(24)25)18(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,18H,(H,20,21,23)
• InChI Key： OAHDADQHLVOJTK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=NC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.11145
• Monoisotopic Mass: 333.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 591.3°Cat760mmHg
• Flash Point: 311.4°C
• Refractive Index: 1.668
• PSA: 85.13